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Compound of Interest

Compound Name: 4-Methoxy-3,5-dimethylaniline HCI

Cat. No.: B1357400

This technical guide provides an in-depth overview of 4-Methoxy-3,5-dimethylaniline
hydrochloride, a substituted aniline derivative of interest to researchers, scientists, and
professionals in the field of drug development and organic synthesis. This document outlines its
chemical and physical properties, provides detailed experimental protocols for its synthesis and
characterization, and discusses its potential applications.

Chemical Structure and Properties

4-Methoxy-3,5-dimethylaniline hydrochloride is the hydrochloride salt of the organic compound
4-methoxy-3,5-dimethylaniline. The presence of the methoxy and dimethyl functional groups on
the aniline ring influences its chemical reactivity and physical properties.

Table 1: Physicochemical Properties of 4-Methoxy-3,5-dimethylaniline and its Hydrochloride
Salt
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Property Value Source

4-methoxy-3,5-dimethylaniline

IUPAC Name

hydrochloride
Molecular Formula CoH14CINO
Molecular Weight 187.67 g/mol
CAS Number 158400-44-3

ZIFOMDOKIQPLAL-
InChl Key

UHFFFAOYSA-N
Canonical SMILES CC1=CC(=CC(=C10C)C)N.CI [1]
Purity Typically 296%
Physical Form Solid

Note: Some data may be for the free base, 4-methoxy-3,5-dimethylaniline (CoH13NO, MW:
151.21 g/mol), as specific data for the hydrochloride salt is not always available.[2]

Synthesis and Experimental Protocols

The synthesis of 4-methoxy-3,5-dimethylaniline hydrochloride can be achieved through a multi-
step process, typically involving the reduction of a nitrated precursor, followed by conversion to
the hydrochloride salt.

Synthesis of 4-Methoxy-3,5-dimethylaniline

A common route for the synthesis of substituted anilines is the reduction of the corresponding
nitro compound. An analogous procedure for the synthesis of 4-methoxy-2,6-dimethylaniline
from 5-methoxy-1,3-dimethyl-2-nitrobenzene using tin(ll) chloride is described below.[3] This
can be adapted for the synthesis of 4-methoxy-3,5-dimethylaniline from a suitable nitrated
precursor.

Experimental Protocol: Reduction of a Nitroaromatic Precursor
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e To a solution of the starting nitro compound (e.g., 1-methoxy-2,4-dimethyl-5-nitrobenzene)
(20 mmol) in ethanol (20 mL), add tin(ll) chloride dihydrate (50 mmol).

o Reflux the mixture overnight.

 After cooling, add ice to the reaction mixture and basify with a 2N NaOH solution.
« Filter the mixture and concentrate the filtrate under reduced pressure.

o Extract the aqueous solution with dichloromethane (4 x 30 mL).

o Combine the organic layers, dry over anhydrous magnesium sulfate, and remove the solvent
under reduced pressure.

 Purify the residue using silica gel column chromatography to yield the desired aniline.

Formation of the Hydrochloride Salt

The hydrochloride salt can be prepared by treating the free base with hydrochloric acid. An
analogous procedure for the preparation of 4-methoxy-N-ethylamphetamine HCl is as follows.

[4]
Experimental Protocol: Hydrochloride Salt Formation

 Dissolve the purified 4-methoxy-3,5-dimethylaniline free base in a suitable solvent such as
isopropanol or diethyl ether.

» Treat the solution with isopropanolic HCI or ethereal HCI until the pH is acidic (e.g., pH 5).[4]

« If precipitation occurs, dilute with a non-polar solvent like diethyl ether to facilitate complete
precipitation.[4]

o Collect the resulting precipitate by suction filtration.
o Wash the solid with additional diethyl ether to remove any excess HCI.

e Dry the product under vacuum to yield 4-methoxy-3,5-dimethylaniline hydrochloride as a
crystalline solid.
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Spectroscopic Characterization

The structure and purity of 4-methoxy-3,5-dimethylaniline hydrochloride can be confirmed using

various spectroscopic techniques.

Table 2: Spectroscopic Data for 4-Methoxy-3,5-dimethylaniline and Related Compounds

Technique

Data

Source

1H NMR

Data for the free base of the
closely related 4-methoxy-N-
methylaniline (400 MHz,
CDCIs) shows characteristic
peaks at 4 6.82 (d, J = 8.7 Hz,
2H, aromatic), 6.60 (d, J = 8.6
Hz, 2H, aromatic), 3.77 (s, 3H,
-OCHs), and 2.81 (s, 3H, -
NCHs).

[5]

13C NMR

For 4-methoxy-N-methylaniline
(101 MHz, CDCls), signals are
observed at 6 152.13, 143.75,
114.96, 113.67, 55.89, and
31.63.

[5]

Mass Spec.

GC-MS data for 4-methoxy-
3,5-dimethylaniline shows
major fragments (m/z) at 151
(M+), 136, and 108.

[2]

FTIR

The FTIR spectrum of an
amine hydrochloride typically
displays absorbances in the
2000-2700 cm~1* range,
consistent with an amine-
halogen ion pair, along with
significant aliphatic C-H
stretching absorbances
between 2800-3000 cm™.

[6]
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Applications in Research and Development

Substituted anilines, such as 4-methoxy-3,5-dimethylaniline hydrochloride, are valuable
intermediates in organic synthesis. They serve as precursors for the construction of more
complex molecules and are utilized in the development of novel compounds in medicinal
chemistry and materials science.[7] The reactivity of the aniline core allows for a variety of
chemical transformations, making it a versatile building block in drug discovery and
development.[7]

Visualizing Synthesis and Experimental Workflows

The following diagrams illustrate the synthesis pathway and a general experimental workflow
for the characterization of 4-methoxy-3,5-dimethylaniline hydrochloride.

4-Methoxy-3,5-dimethylaniline 4-Methoxy-3,5-dimethylaniline HCI
(Free Base)

Click to download full resolution via product page

Caption: Synthesis pathway for 4-Methoxy-3,5-dimethylaniline HCI.
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Caption: Experimental workflow for synthesis and characterization.

Safety and Handling

4-Methoxy-3,5-dimethylaniline hydrochloride should be handled with care in a well-ventilated
area, and appropriate personal protective equipment (PPE), including gloves and safety
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glasses, should be worn. For detailed safety information, consult the Safety Data Sheet (SDS)
provided by the supplier.

This technical guide provides a solid foundation for understanding and working with 4-methoxy-
3,5-dimethylaniline hydrochloride. For further details, researchers are encouraged to consult
the cited literature and supplier documentation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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